Cas no 109-06-8 (2-Methylpyridine)

2-Methylpyridine Properties

Names and Identifiers

• 2-Methylpyridine
• 2-picoline (alpha)
• α-Methylpyridine
• 2-Picoline
• 2-methyl-pyridine
• 2-Picoline1000µg
• ai3-2409
• ALPHAP
• aPicolin
• a-Picoline
• monomethylpyridine
• o-Picoline
• α-Picoline
• NSC 3409
• NSC-3409
• ALPHA-PICOLINE
• 2-PICOLINE 98%
• 2-Picoline (2-
• 2-Methylpyridine,98%
• +Expand

• MDL： MFCD00006332
• InChIKey： BSKHPKMHTQYZBB-UHFFFAOYSA-N
• Inchi： 1S/C6H7N/c1-6-4-2-3-5-7-6/h2-5H,1H3
• SMILES： CC1=CC=CC=N1
• BRN： 104581

Computed Properties

• Exact Mass: 93.05780
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 93.057849
• Heavy Atom Count: 7
• Complexity: 52.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 12.9

Experimental Properties

• LogP: 1.39000
• PSA: 12.89000
• Merck: 7400
• Refractive Index: n20/D 1.500(lit.)
• Water Partition Coefficient: MISCIBLE
• Boiling Point: 128-129 °C(lit.)
• Melting Point: −70 °C (lit.)
• Vapor Pressure: 10 mmHg ( 24.4 °C)
• Flash Point: Fahrenheit: 84.2 ° f
  Celsius: 29 ° c
  
• Solubility: H2O: freely soluble
• Color/Form: Colorless liquid with special smell. [1]
• PH: 8.5 (100g/l, H2O, 20℃)
• Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents, sulfuric acid, acids, metals, iron (II) sulfate, hydrogen peroxide. Hygroscopic.
• Solubility: It is miscible with water and soluble in most organic solvents. [14]
• Sensitiveness: Hygroscopic
• pka: 5.97(at 20℃)
• Density: 0.943 g/mL at 25 °C(lit.)

2-Methylpyridine Security Information

• Symbol: GHS02 GHS07
• RTECS：TJ4900000
• WGK Germany：1
• Safety Term：3
• Safety Instruction： S26-S36
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R20/21/22; R36/37
• Hazard Level：3
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 2313 3/PG 3
• Hazard Statement： H226,H302,H312,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Prompt：dangerous
• Storage Condition：Flammable area
• PackingGroup：III
• Risk Phrases： 10-20/22-24-36/37
• Signal Word：Warning
• TSCA：Yes
• Toxicity：LD50 orally in rats: 1.41 g/kg (Smyth)
• Explosive Limit：1.4-8.6%(V)
• HazardClass：3

2-Methylpyridine Customs Data

• HS CODE：29333999
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
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